Cas no 1224925-76-1 (Granisetron-d3)

• Product Name: Granisetron-d3
• CAS No: 1224925-76-1
• MF: C₁₈H₂₄N₄O
• MW: 315.427848815918
• CID: 2086079
• Update Time: 2025-06-12

Granisetron-d3 Chemical and Physical Properties

Names and Identifiers

• Granisetron-d3
• 1-Methyl-N-[(3-endo)-9-(methyl-d3)-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide
• BRL-43694A-d3
• Kytril-d3

• Inchi： 1S/C18H24N4O/c1-21-13-6-5-7-14(21)11-12(10-13)19-18(23)17-15-8-3-4-9-16(15)22(2)20-17/h3-4,8-9,12-14H,5-7,10-11H2,1-2H3,(H,19,23)/t12-,13+,14-/i2D3
• InChI Key： MFWNKCLOYSRHCJ-JQHPXDLNSA-N
• SMILES： C1(C(=O)N[C@H]2C[C@@]3([H])CCC[C@@](N3C)([H])C2)C2C=CC=CC=2N(C([2H])([2H])[2H])N=1

Experimental Properties

• Melting Point: 290-292°C

Additional information on Granisetron-d3

Comprehensive Overview of Granisetron-d3 (CAS No. 1224925-76-1): Applications, Mechanism, and Research Insights

Granisetron-d3, a deuterated analog of the well-known antiemetic drug Granisetron, has garnered significant attention in pharmaceutical research and analytical chemistry. With the CAS registry number 1224925-76-1, this stable isotope-labeled compound serves as an internal standard in LC-MS/MS (liquid chromatography-tandem mass spectrometry) assays, enabling precise quantification of Granisetron in biological matrices. The incorporation of deuterium (d3) enhances its utility in pharmacokinetic studies, drug metabolism research, and clinical trials, aligning with the growing demand for high-precision analytical tools in modern medicine.

The rise of personalized medicine and targeted therapies has amplified the need for reliable isotopic standards like Granisetron-d3. Researchers frequently search for terms such as "deuterated drugs in cancer therapy" or "isotope-labeled internal standards for HPLC," reflecting its relevance in oncology and analytical method development. Its application extends to studying chemotherapy-induced nausea and vomiting (CINV), a critical concern for patients undergoing cancer treatment. By leveraging Granisetron-d3, scientists achieve unparalleled accuracy in measuring drug concentrations, optimizing dosing regimens, and minimizing side effects.

From a chemical perspective, Granisetron-d3 retains the core structure of Granisetron but replaces three hydrogen atoms with deuterium at specific positions. This modification minimizes isotopic interference while maintaining identical chromatographic behavior, a feature highly valued in bioanalytical method validation. The compound’s stability under various pH conditions and thermal resilience further solidify its role in good laboratory practice (GLP)-compliant studies. Recent publications highlight its use in metabolite profiling and drug-drug interaction studies, addressing common search queries like "how to improve LC-MS sensitivity for Granisetron."

The pharmaceutical industry’s shift toward green chemistry and sustainable synthesis has also influenced the production of Granisetron-d3. Manufacturers now emphasize eco-friendly deuterium labeling techniques, reducing waste and energy consumption. This aligns with trending topics such as "green solvents in isotope labeling" and "sustainable pharmaceutical analytics," which dominate academic and industrial discussions. Furthermore, the compound’s compatibility with high-throughput screening platforms makes it indispensable in preclinical drug development pipelines.

In conclusion, Granisetron-d3 (CAS 1224925-76-1) exemplifies the synergy between isotope chemistry and biomedical research. Its applications span from clinical diagnostics to regulatory compliance, addressing pressing questions like "best practices for deuterated standard preparation" and "Granisetron assay optimization." As analytical technologies evolve, the demand for such specialized reference materials will continue to grow, reinforcing their pivotal role in advancing precision medicine.